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Compound of Interest

Compound Name: Aluminium(3+) lithium(1+)

Cat. No.: B15135277 Get Quote

Essential Safety and Handling Guide for Lithium
Aluminum Hydride
This guide provides critical safety and logistical information for laboratory professionals

handling Lithium Aluminum Hydride (LiAlH₄). Adherence to these procedures is essential for

minimizing risks and ensuring a safe laboratory environment. Lithium Aluminum Hydride is a

potent reducing agent that is highly reactive and pyrophoric.[1]

Hazard Identification and Risk Assessment
Lithium Aluminum Hydride presents significant hazards, including:

High Reactivity with Water: It reacts violently with water and moisture to produce flammable

hydrogen gas, which can ignite spontaneously.[2][3][4]

Pyrophoric Nature: The pure, powdered form is pyrophoric and can ignite on contact with

moist air.[1][5]

Corrosivity: It is corrosive and can cause severe burns to the skin and eyes.[2][4][6]

Toxicity: It is toxic if swallowed.[2][4]

A thorough risk assessment must be conducted before any experiment involving Lithium

Aluminum Hydride.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Lithium Aluminum Hydride. This equipment

should be donned before entering the designated work area and removed before exiting.

PPE Component Specification Rationale

Body Protection
Flame-resistant lab coat (100%

cotton recommended)

Protects against fire and

chemical splashes.[7][8]

Full-length pants and closed-

toe shoes

Ensures no exposed skin on

the lower body.[7][8]

Hand Protection
Chemical-resistant gloves

(Nitrile or Neoprene)

Prevents skin contact with the

corrosive material.[7] Double

gloving is recommended.[9]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from dust and

splashes.[2][8]

Full-face shield

Provides an additional layer of

protection for the face,

especially when handling

larger quantities or during

operations with a higher risk of

splashing.[2][8]

Respiratory Protection NIOSH-approved respirator

May be required in case of

insufficient ventilation or when

cleaning up spills to avoid

inhaling dust.[7][10]

Safe Handling and Operational Plan
All handling of Lithium Aluminum Hydride must be performed in a controlled environment,

adhering to the following procedures.

3.1. Engineering Controls
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Inert Atmosphere: All manipulations must be conducted under an inert atmosphere, such as

in a glovebox or a certified chemical fume hood with a nitrogen or argon purge.[1][5][7]

Ventilation: Ensure adequate ventilation to prevent the accumulation of flammable gases.[2]

Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, and

hot surfaces.[5][11] Use explosion-proof electrical equipment.[3][10]

3.2. Step-by-Step Handling Protocol

Preparation:

Ensure a Class D fire extinguisher (or dry sand, soda ash, or lime) is immediately

accessible.[1][5][10]

Prepare a clear and uncluttered workspace within the fume hood or glovebox.

Assemble all necessary non-sparking tools and equipment.[11]

Don all required PPE as specified in the table above.

Dispensing:

The container of Lithium Aluminum Hydride should be opened only under an inert

atmosphere.

Carefully transfer the required amount of the reagent. Avoid creating dust.[2]

Tightly reseal the container immediately after dispensing.

Reaction Quenching:

Quenching of reactions involving Lithium Aluminum Hydride must be done with extreme

caution, as it is highly exothermic.

Slowly and carefully add a quenching agent (e.g., ethyl acetate) to the reaction mixture at

a low temperature (e.g., 0 °C).
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Once the initial vigorous reaction has subsided, a protic solvent (e.g., methanol, followed

by water) can be slowly added.

Emergency and Disposal Plan
4.1. Emergency Procedures

Fire: In case of fire, use a Class D fire extinguisher, dry sand, or soda ash. DO NOT use

water, carbon dioxide, or halogenated extinguishing agents.[5]

Spill:

Evacuate the area.

Wearing appropriate PPE, cover the spill with a dry, non-combustible material like sand or

soda ash.[10]

Using non-sparking tools, collect the material into a container for disposal.[11]

The spill area should be decontaminated cautiously after the material has been removed.

Personal Exposure:

Skin Contact: Brush off any solid particles and immediately flush the affected area with

copious amounts of water for at least 15 minutes.[5] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[12]

4.2. Waste Disposal
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Contaminated Materials: All materials contaminated with Lithium Aluminum Hydride (e.g.,

gloves, paper towels, and glassware) must be quenched safely before disposal.

Quenching Excess Reagent:

For small amounts, slowly and cautiously add the material to a container of dry butanol or

another high-boiling point alcohol.[11] The reaction can be vigorous.

Once the reaction is complete, the solution can be neutralized with a dilute acid.[11]

Waste Collection: All quenched waste should be collected in a properly labeled, sealed, and

vented container for hazardous waste disposal in accordance with local, state, and federal

regulations.[10][11]

Visual Protocols
Safe Handling Workflow
The following diagram outlines the necessary steps for safely handling Lithium Aluminum

Hydride, from preparation to disposal.
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Figure 1: Safe Handling Workflow for Lithium Aluminum Hydride
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Figure 1: Safe Handling Workflow for Lithium Aluminum Hydride

Hazard Mitigation Relationship Diagram
This diagram illustrates the relationship between the hazards of Lithium Aluminum Hydride and

the corresponding safety measures.
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Figure 2: Hazard-PPE-Safety Measure Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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